![molecular formula C8H13ClO3S B2872504 7-Oxaspiro[3.5]nonane-2-sulfonyl chloride CAS No. 2411266-09-4](/img/structure/B2872504.png)
7-Oxaspiro[3.5]nonane-2-sulfonyl chloride
Description
7-Oxaspiro[3.5]nonane-2-sulfonyl chloride is a chemical compound with a molecular formula of C9H13ClO3S. It is a derivative of sulfonyl chloride and is commonly used in scientific research as a reagent for the synthesis of various compounds. 5]nonane-2-sulfonyl chloride, its scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions.
Scientific Research Applications
Pharmaceutical Research
In pharmaceutical research, 7-Oxaspiro[3.5]nonane-2-sulfonyl chloride is utilized as a reference standard for drug testing . Its unique molecular structure, which includes a spirocyclic framework, makes it a valuable compound for synthesizing novel pharmacophores. The sulfonyl chloride group in particular is reactive and can be used to introduce sulfonamide functionalities, which are prevalent in many drug molecules due to their stability and bioactive properties.
Material Science
The compound’s potential in material science stems from its ability to act as a building block for creating new polymers or enhancing existing materials. Its sulfonyl chloride moiety could be used to modify surfaces or create new polymer chains with specific characteristics, such as increased durability or chemical resistance .
Chemical Synthesis
In the realm of chemical synthesis, 7-Oxaspiro[3.5]nonane-2-sulfonyl chloride serves as an intermediate for constructing complex molecules. Its spirocyclic structure is particularly interesting for the synthesis of natural products and other spiro-compounds, which often exhibit significant biological activity .
Biochemistry Research
Biochemists may explore the use of 7-Oxaspiro[3.5]nonane-2-sulfonyl chloride in studying enzyme-substrate interactions, particularly those involving sulfonamides. The compound’s structure could mimic certain transition states or intermediates in enzymatic reactions, providing insights into enzyme mechanisms .
Environmental Science
In environmental science, researchers could investigate the environmental fate of 7-Oxaspiro[3.5]nonane-2-sulfonyl chloride . Understanding its breakdown products and their effects on ecosystems can inform the development of safer chemicals and pollution mitigation strategies .
Radical Chemistry
The compound is relevant in radical chemistry, especially in the creation of carbohydrate spiro-heterocycles. These structures are significant in the development of new synthetic methodologies and the preparation of compounds with potential therapeutic applications .
properties
IUPAC Name |
7-oxaspiro[3.5]nonane-2-sulfonyl chloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H13ClO3S/c9-13(10,11)7-5-8(6-7)1-3-12-4-2-8/h7H,1-6H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BOAOXOSWKKXCGF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCC12CC(C2)S(=O)(=O)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H13ClO3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
224.71 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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